Cas no 38030-58-9 (methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-cyclohexen-1-yl)nona-2,4,6,8-tetraenoate)

• Product Name: methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-cyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• CAS No: 38030-58-9
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 1063811
• PubChem ID: 10381862
• Update Time: 2025-09-27

methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-cyclohexen-1-yl)nona-2,4,6,8-tetraenoate Chemical and Physical Properties

Names and Identifiers

• 4-Keto all-trans-Retinoic Acid Methyl Ester
• methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-cyclohexen-1-yl)nona-2,4,6,8-tetraenoate
• Methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoate
• CHEMBL323563
• F75981
• UNII-4Z6E163445
• DTXSID401294008
• (2Z,4E,6E,8E)-methyl 3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-enyl)nona-2,4,6,8-tetraenoate
• AKOS032947323
• 38030-58-9
• 4Z6E163445
• Methyl-4-oxoretinoate
• TS-09753
• Methyl 4-Ketoretinoate
• Retinoic acid, 4-oxo-, methyl ester
• A936867
• 4-Oxoretinoic Acid Methyl Ester; Methyl 4-Ketoretinoate; Methyl 4-Oxoretinoate;
• SCHEMBL4389183
• Q27896515
• Methyl 4-Oxoretinoate
• Methyl 13-cis-4-Oxoretinoate?
• HY-W364575
• CS-0475435

• Inchi： 1S/C21H28O3/c1-15(8-7-9-16(2)14-20(23)24-6)10-11-18-17(3)19(22)12-13-21(18,4)5/h7-11,14H,12-13H2,1-6H3/b9-7+,11-10+,15-8+,16-14+
• InChI Key： VTSFDGSDUILKPM-XPSLGPGOSA-N
• SMILES： O=C1C(C)=C(/C=C/C(=C/C=C/C(=C/C(=O)OC)/C)/C)C(C)(C)CC1

Computed Properties

• Exact Mass: 328.20400
• Monoisotopic Mass: 328.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.87000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids Retinoid esters